Cas no 2091446-87-4 (1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-(2-thiazolyl)-)

• Product Name: 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-(2-thiazolyl)-
• CAS No: 2091446-87-4
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 5267794
• Update Time: 2025-05-24

1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-(2-thiazolyl)-

• Inchi： 1S/C9H9N3OS/c1-2-12-7(6-13)5-8(11-12)9-10-3-4-14-9/h3-6H,2H2,1H3
• InChI Key： PIAAUAJTFRGQKZ-UHFFFAOYSA-N
• SMILES： N1(CC)C(C=O)=CC(C2=NC=CS2)=N1

Additional information on 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-(2-thiazolyl)-

Recent Advances in the Study of 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-(2-thiazolyl)- (CAS: 2091446-87-4)

The compound 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-(2-thiazolyl)- (CAS: 2091446-87-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a pyrazole core substituted with a thiazole moiety, exhibits unique chemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and inflammatory disorders.

One of the most notable advancements in the study of this compound is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have demonstrated that derivatives of 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-(2-thiazolyl)- can effectively modulate kinase activity, offering a new avenue for targeted therapy. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively inhibit specific kinases involved in cancer progression, with promising results in preclinical models.

In addition to its kinase inhibitory properties, recent investigations have revealed the compound's potential in antimicrobial applications. The thiazole and pyrazole rings are known to confer antimicrobial activity, and researchers have synthesized a series of derivatives to evaluate their efficacy against drug-resistant bacterial strains. Preliminary findings suggest that certain derivatives exhibit potent antibacterial activity, particularly against Gram-positive pathogens, underscoring the compound's utility in addressing the global challenge of antibiotic resistance.

The synthetic routes to 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-(2-thiazolyl)- have also been optimized in recent years, enabling more efficient and scalable production. Advances in catalytic methods and green chemistry principles have facilitated the development of environmentally friendly synthesis protocols, which are crucial for large-scale pharmaceutical manufacturing. These improvements not only enhance the accessibility of the compound but also reduce the environmental impact of its production.

Looking ahead, the continued exploration of 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-(2-thiazolyl)- and its derivatives holds great promise for the discovery of new therapeutic agents. Future research directions may include further structural optimization to improve pharmacokinetic properties, as well as in-depth mechanistic studies to elucidate its mode of action at the molecular level. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable treatments.